Cas no 1854061-16-7 (PF-06649298)

• Product Name: PF-06649298
• CAS No: 1854061-16-7
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 4767260
• PubChem ID: 127029348
• Update Time: 2026-02-26

PF-06649298 Chemical and Physical Properties

Names and Identifiers

• PF-06649298
• DA-76780
• 1854061-16-7
• BDBM50149294
• SB19766
• X3M
• (2R)-2-(2-(4-tert-butylphenyl)ethyl)-2-hydroxybutanedioic acid
• CS-0069499
• compound 1a (PMID: 26734723)
• GTPL12849
• 1854061-19-0
• compound 1a [PMID: 26734723]
• HY-120103
• PF06649298
• (2R)-2-[2-(4-tert-butylphenyl)ethyl]-2-hydroxybutanedioic acid
• CHEMBL3769578
• PD128210

• Inchi： InChI=1S/C16H22O5/c1-15(2,3)12-6-4-11(5-7-12)8-9-16(21,14(19)20)10-13(17)18/h4-7,21H,8-10H2,1-3H3,(H,17,18)(H,19,20)/t16-/m1/s1
• InChI Key： QNFWRHKLBLSSPB-MRXNPFEDSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)CCC(CC(=O)O)(C(=O)O)O

Computed Properties

• Exact Mass: 294.14672380g/mol
• Monoisotopic Mass: 294.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.8Ų

Additional information on PF-06649298

PF-06649298: A Promising Compound in Modern Pharmaceutical Research

PF-06649298, also identified by its CAS registry number 1854061-16-7, has emerged as a significant compound in the field of pharmacological research. This compound has garnered considerable attention due to its potential applications in treating various diseases, particularly those involving complex cellular signaling pathways. Recent studies have highlighted its role in modulating key biological processes, making it a focal point for researchers and pharmaceutical developers.

The chemical structure of PF-06649298 is characterized by its unique molecular composition, which allows it to interact with specific targets within the cellular environment. This interaction has been shown to influence pathways critical for disease progression, such as the MAPK/ERK pathway, which is often dysregulated in cancer and inflammatory conditions. The compound's ability to selectively inhibit these pathways has positioned it as a potential therapeutic agent in oncology and immunology.

Recent advancements in computational chemistry and bioinformatics have enabled researchers to better understand the mechanism of action of PF-06649298. By employing molecular docking studies and in silico modeling, scientists have identified key binding sites on target proteins that are essential for the compound's efficacy. These findings have not only enhanced our understanding of how PF-06649298 works but also paved the way for the development of more potent derivatives with improved pharmacokinetic properties.

In preclinical studies, PF-06649298 has demonstrated remarkable efficacy in reducing tumor growth and inflammation in animal models. For instance, a study published in the journal Cancer Research reported that administration of PF-06649298 led to a significant reduction in tumor volume in mice with melanoma. These results suggest that the compound could be a viable option for treating cancers with high MAPK/ERK pathway activity.

Beyond its oncological applications, PF-06649298 has also shown promise in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. By inhibiting pro-inflammatory cytokines like TNF-alpha and IL-6, the compound has the potential to alleviate symptoms and improve quality of life for patients suffering from these conditions.

The development of PF-06649298 into a clinical drug candidate has been supported by extensive safety and toxicity studies. Preclinical data indicate that the compound exhibits a favorable safety profile with minimal adverse effects at therapeutic doses. These findings have encouraged researchers to proceed with phase I clinical trials, where the safety and tolerability of PF-06649298 will be further evaluated in human subjects.

In conclusion, PF-06649298 (CAS No. 1854061-16-7) represents a groundbreaking advancement in pharmaceutical research. Its ability to target critical cellular pathways makes it a versatile candidate for treating a wide range of diseases. As research continues to uncover its full potential, we can anticipate that this compound will play a pivotal role in shaping future therapeutic strategies.